Cas no 2375259-99-5 (1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride)

• Product Name: 1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride
• CAS No: 2375259-99-5
• MF: C₁₂H₂₂ClN
• MW: 215.7627825737
• CID: 5993841
• PubChem ID: 145867352
• Update Time: 2025-05-19

1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375259-99-5
• 1-(but-3-yn-1-yl)-3,3-diethylpyrrolidine hydrochloride
• 1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride
• EN300-7437473

• Inchi： 1S/C12H21N.ClH/c1-4-7-9-13-10-8-12(5-2,6-3)11-13;/h1H,5-11H2,2-3H3;1H
• InChI Key： SZXOUPRQPGCYKG-UHFFFAOYSA-N
• SMILES： Cl.N1(CCC#C)CCC(CC)(CC)C1

Computed Properties

• Exact Mass: 215.1440774g/mol
• Monoisotopic Mass: 215.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride

Introduction to 1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride (CAS No: 2375259-99-5)

The compound 1-But-3-ynyl-3,3-diethylpyrrolidine;hydrochloride (CAS No: 2375259-99-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of therapeutic agents. The presence of a propargyl group and a diethyl-substituted pyrrolidine core imparts distinct chemical and biological properties, making it a valuable scaffold for further derivatization and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, pyrrolidine derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. The specific modification of the 1-but-3-ynyl-3,3-diethylpyrrolidine;hydrochloride molecule with a propargyl group enhances its reactivity, allowing for further functionalization and the creation of more complex structures. This flexibility is particularly advantageous in drug discovery, where the ability to fine-tune molecular properties can significantly impact efficacy and selectivity.

The hydrochloride salt form of this compound not only enhances its solubility in aqueous solutions but also improves its stability during storage and transportation. These characteristics are crucial for pharmaceutical applications, where bioavailability and shelf life are critical factors. The compound's solubility profile also facilitates its use in various formulation strategies, including oral and intravenous administration.

Recent studies have highlighted the potential of 1-but-3-ynyl-3,3-diethylpyrrolidine;hydrochloride as a building block for the development of novel therapeutic agents. Its structural motif has been explored in the context of inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in various inflammatory diseases, making them attractive targets for drug development. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting their potential as lead compounds for further optimization.

Moreover, the propargyl group present in the molecule offers a versatile handle for further chemical modifications. This functionality can be utilized for linking other pharmacophores or for conjugation with biomolecules such as peptides and antibodies. Such modifications can enhance drug delivery systems and improve targeted therapy. For instance, click chemistry approaches leveraging the azide-alkyne cycloaddition reaction have been explored to attach imaging agents or therapeutic payloads to this scaffold.

The diethyl substitution on the pyrrolidine ring contributes to the compound's overall steric environment, influencing both its binding affinity and metabolic stability. Computational modeling studies have been instrumental in understanding these interactions at a molecular level. By predicting binding modes and energetics, researchers can rationalize structure-activity relationships (SAR) and guide the design of more potent derivatives.

In addition to its potential in small-molecule drug development, 1-but-3-ynyl-3,3-diethylpyrrolidine;hydrochloride has shown promise in the field of chemical biology. Its unique structural features make it an excellent candidate for probing enzyme mechanisms and interactions. For example, it has been used as a probe to study the activity of transaminases and other metabolic enzymes. By understanding how such compounds interact with biological targets, researchers can gain insights into disease mechanisms and develop more effective therapeutic strategies.

The synthesis of 1-but-3-ynyl-3,3-diethylpyrrolidine;hydrochloride involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and scalable production methods. These improvements are crucial for bringing novel compounds from laboratory research to clinical application efficiently.

Future directions in the study of this compound include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. The development of novel drug candidates is a complex process that requires rigorous testing across multiple phases. However, initial findings suggest that 1-but-3-ynyl-3,3-diethylpyrrolidine;hydrochloride holds significant promise as a starting point for discovering new treatments for various diseases.

In conclusion,1-but-3-ynyl-3,3-diethylpyrrolidine;hydrochloride (CAS No: 2375259-99-5) is a structurally intriguing compound with broad applications in medicinal chemistry and chemical biology. Its unique features make it an excellent scaffold for drug discovery efforts aimed at modulating inflammatory pathways and other critical biological processes. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutic agents.